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Compound of Interest

Compound Name:
Methyl 2-(morpholin-3-yl)acetate

hydrochloride

CAS No.: 1187929-21-0

Cat. No.: B1505872

Get Quote

The morpholine ring is a privileged heterocyclic motif frequently incorporated into the core

structure of biologically active molecules and approved pharmaceuticals.[1][2] Its presence can

enhance physicochemical properties such as aqueous solubility and metabolic stability, making

it a highly desirable building block in modern medicinal chemistry. However, the true challenge

and opportunity in drug design lie not just in the inclusion of this scaffold, but in the precise

control of its three-dimensional orientation, or stereochemistry.

Chirality, the property of "handedness," is a fundamental principle in pharmacology. The

enzymes, receptors, and other biological macromolecules that constitute drug targets are

themselves chiral, meaning they can interact differently with the two mirror-image forms

(enantiomers) of a chiral drug molecule.[3][4] One enantiomer (the eutomer) may be

responsible for the desired therapeutic effect, while the other (the distomer) could be inactive,

less active, or even contribute to undesirable side effects.[5] Consequently, regulatory agencies

and the pharmaceutical industry have increasingly shifted from developing racemic mixtures to

single-enantiomer drugs to improve safety, efficacy, and selectivity.[3][6]
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This guide provides a comprehensive technical overview of chiral Methyl 2-(morpholin-3-

yl)acetate, a versatile building block for introducing the C3-substituted morpholine moiety. As a

Senior Application Scientist, my objective is not merely to list suppliers but to provide a

framework for sourcing, validating, and effectively utilizing this critical intermediate. We will

delve into the causality behind experimental choices, from supplier qualification and analytical

verification to practical handling, ensuring that every step is part of a self-validating system for

robust and reproducible research.

Part 1: Commercial Availability and Supplier
Qualification
Sourcing a chiral intermediate is the foundational step upon which all subsequent research is

built. The quality and reliability of the starting material directly impact the validity of

experimental outcomes. Chiral Methyl 2-(morpholin-3-yl)acetate is available from several

specialized chemical suppliers, typically as the (R)- or (S)-enantiomer, and often as a salt (e.g.,

hydrochloride) to improve handling and stability.

Comparative Supplier Overview
The following table summarizes representative commercial sources for this chiral building

block. It is essential to note that availability and specifications can change, and researchers

should always obtain the latest information directly from the supplier.
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Supplier Product Name CAS Number
Purity/Specific
ation

Representative
Link

Fluorochem

(R)-Methyl 2-

(morpholin-3-

yl)acetate

1217685-44-3

(HCl salt)
>97% [7][8]

Smolecule

methyl 2-((S)-

morpholin-2-

yl)acetate*

N/A for this

isomer
In Stock [9]

BLD Pharm
(S)-Morpholin-3-

ylmethanol
211053-50-8 97% [10]

BLD Pharm
Morpholin-2-

ylmethanol
103003-01-6 97% [11]

*Note: This is the C2-substituted isomer, highlighting the importance of careful name and

structure verification. **Note: The related chiral alcohol is often a precursor and may be offered

by suppliers of the target ester. It serves as a viable synthetic starting point.

Expertise in Action: Beyond the Catalog Listing
A catalog listing is merely an invitation; true scientific diligence requires deeper validation. Here

is the causality behind a rigorous supplier qualification process:

Request a Certificate of Analysis (CoA) for a Specific Lot: Do not rely on a generic technical

data sheet. The CoA provides lot-specific data on purity (typically by HPLC or GC) and

identity (by ¹H NMR).

Scrutinize Enantiomeric Purity Data: The most critical parameter for a chiral building block is

its enantiomeric excess (ee%). The CoA must specify the ee% and the analytical method

used (e.g., chiral HPLC). An ee% of ≥98% is standard for drug discovery applications.

Evaluate Structural Characterization Data: The provided ¹H NMR and mass spectrometry

data should be consistent with the expected structure. Any unexpected peaks could indicate

impurities that may interfere with subsequent reactions.
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Inquire about Batch-to-Batch Consistency: For long-term projects or scale-up activities,

understanding the supplier's ability to provide consistent quality across different batches is

paramount.

Part 2: Physicochemical Properties and Analytical
Characterization
Upon receipt, independent verification of the material's identity, purity, and chirality is a

cornerstone of trustworthy research. This section outlines the key properties and a logical

workflow for in-house quality control.

Key Physicochemical Properties
Property Value Source

Molecular Formula C₇H₁₃NO₃ PubChem[12]

Molecular Weight 159.18 g/mol PubChem[12]

Canonical SMILES C1COCC(NC1)CC(=O)OC PubChem[12]

Appearance
Typically an oil or low-melting

solid (often supplied as a salt)
General Chemical Knowledge

Solubility

Soluble in methanol, ethanol,

DMSO, water (especially as

HCl salt)

General Chemical Knowledge

Workflow for Analytical Quality Control
The following diagram illustrates a standard, self-validating workflow for confirming the quality

of a received batch of chiral Methyl 2-(morpholin-3-yl)acetate.
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Step 1: Identity & Structural Confirmation

Step 2: Chiral Integrity Verification

Step 3: Overall Purity Assessment

Decision

¹H and ¹³C NMR Spectroscopy

Mass Spectrometry (LC-MS) Chiral HPLC Analysis

If structure OK

Accept or Reject Batch?

Achiral HPLC/UPLC

If ee% >98%

If purity >97%

Received Sample

Confirm structure

Confirm mass Determine ee%

Determine chemical purity

Click to download full resolution via product page

Caption: Logical workflow for the quality control of incoming chiral intermediates.

Expected Analytical Signatures
¹H NMR Spectroscopy: The spectrum should show characteristic signals for the morpholine

ring protons, the methylene group adjacent to the ester, and the methyl group of the ester.

Key signals would include the diastereotopic protons of the morpholine ring, which often

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1505872/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-the-chiral-morpholine-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


appear as complex multiplets. The methoxy group (-OCH₃) should appear as a sharp singlet

around 3.7 ppm.[13]

¹³C NMR Spectroscopy: The carbon spectrum will confirm the number of unique carbon

environments. Expect signals for the ester carbonyl (~170-175 ppm), the methoxy carbon

(~52 ppm), and four distinct signals for the carbons of the morpholine ring and the adjacent

methylene group.[14]

Mass Spectrometry: Using electrospray ionization (ESI) in positive mode, the expected

[M+H]⁺ ion would be at m/z 160.10.

Part 3: Synthesis and Application Insights
Understanding the synthetic origin of a building block provides insight into potential impurities

and its reactivity. Its applications demonstrate its value in constructing complex, high-value

molecules.

Synthetic Strategies
Commercial enantiopure Methyl 2-(morpholin-3-yl)acetate is typically produced via one of two

main strategies. The choice of strategy impacts cost, scalability, and the final enantiomeric

purity.

Asymmetric Synthesis

Chiral Resolution

Achiral Precursors Enantioselective Step
(e.g., Organocatalysis[15], Asymmetric Hydrogenation[16])

(R)- or (S)-Product
(High ee%)

Racemic Mixture Separation Step
(e.g., Diastereomeric Salt Formation, Enzymatic Resolution[17])

(R)- and (S)-Products
(Separated)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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